1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine

• IUPAC Name: 1,3,3-trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine
• InChI: InChI=1S/C8H15NO/c1-6(2)8(9)4-7(3,5-8)10-6/h4-5,9H2,1-3H3
• InChI Key: FCALZFOTXMVUTL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CC(C2)(O1)C)N)C
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• CAS No.: 2241130-22-1

Description

1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.214. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Insights

1,3,3-Trimethyl-2-oxabicyclo[2.1.1]hexan-4-amine and its derivatives have been studied for their unique chemical properties and potential applications in various fields of scientific research. These studies encompass synthetic methodologies, structural analysis, and potential biological activities.

• Synthetic Pathways and Derivatives

  The compound has been a focal point in the synthesis of novel organic molecules. For example, derivatives of 2-oxabicyclo[2.1.1]hexane have been synthesized through cyclization and photocycloaddition reactions, showcasing the versatility of this scaffold in organic synthesis (Kirmse & Mrotzeck, 1988). Similarly, azabicyclohexylamines have been prepared, demonstrating the applicability of the core structure in generating biologically relevant frameworks (Gensini et al., 2002).

• Chemical Properties and Reactions

  Investigations into the photochemistry of arylcyclopropane derivatives related to this compound have provided insights into the reactivity and potential applications of these compounds in synthetic chemistry (Noort & Cerfontain, 1979).

• Potential Biological Activities

  Some derivatives have shown interesting biological activities, such as depressant and antiarrhythmic effects, indicating the potential of this chemical scaffold for further exploration in medicinal chemistry (Mariani et al., 1989). Moreover, studies on heterocyclic amines have highlighted their mutagenic and carcinogenic potential, emphasizing the importance of understanding these compounds' interactions with biological systems (Schut & Snyderwine, 1999).